Cas no 152723-29-0 ((1R,2R)-2-ethoxycyclopropanecarboxylic acid)
(1R,2R)-2-ethoxycyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2-ethoxy-, trans-(-)- (9CI)
- (1R,2R)-2-ethoxycyclopropanecarboxylic acid
-
- MDL: MFCD19231176
- Inchi: 1S/C6H10O3/c1-2-9-5-3-4(5)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m1/s1
- InChI Key: NXCVRYFUTLMBAE-RFZPGFLSSA-N
- SMILES: C([C@@H]1C[C@H]1OCC)(=O)O
(1R,2R)-2-ethoxycyclopropanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1208686-100mg |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 100mg |
$750 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208686-250MG |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 250mg |
$1205 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208686-500MG |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 500mg |
$2005 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208686-1G |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 1g |
$3010 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1208686-5G |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 5g |
$7855 | 2024-05-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97499-100MG |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 100MG |
¥ 4,006.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97499-250MG |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 250MG |
¥ 6,402.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97499-500MG |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 500MG |
¥ 10,672.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97499-1G |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 1g |
¥ 16,005.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97499-5G |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid |
152723-29-0 | 97% | 5g |
¥ 48,015.00 | 2023-04-07 |
(1R,2R)-2-ethoxycyclopropanecarboxylic acid Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on (1R,2R)-2-ethoxycyclopropanecarboxylic acid
Recent Advances in the Application of (1R,2R)-2-Ethoxycyclopropanecarboxylic Acid (CAS: 152723-29-0) in Chemical Biology and Pharmaceutical Research
The compound (1R,2R)-2-ethoxycyclopropanecarboxylic acid (CAS: 152723-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.
Recent studies have highlighted the role of (1R,2R)-2-ethoxycyclopropanecarboxylic acid as a versatile chiral building block in the synthesis of complex bioactive molecules. Its cyclopropane ring and ethoxy functional group provide a rigid scaffold that can be exploited for the design of enzyme inhibitors and receptor modulators. Notably, researchers have successfully incorporated this compound into the synthesis of novel antiviral and anticancer agents, demonstrating its broad utility in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a key intermediate in the development of protease inhibitors. The research team utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's interactions with target enzymes. Their findings suggest that derivatives of (1R,2R)-2-ethoxycyclopropanecarboxylic acid exhibit promising inhibitory activity against several viral proteases, with potential applications in treating infectious diseases.
Another significant advancement involves the compound's application in asymmetric synthesis. Recent reports in Organic Letters describe innovative catalytic systems that employ (1R,2R)-2-ethoxycyclopropanecarboxylic acid as a chiral auxiliary, enabling the efficient production of enantiomerically pure pharmaceutical intermediates. This development addresses a critical challenge in drug manufacturing, where controlling stereochemistry is often essential for biological activity and safety.
Pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of compounds derived from (1R,2R)-2-ethoxycyclopropanecarboxylic acid. Research published in Drug Metabolism and Disposition indicates that the cyclopropane moiety contributes to improved metabolic stability compared to similar acyclic analogs, while the carboxylic acid functionality allows for favorable salt formation and formulation properties.
Looking forward, several pharmaceutical companies have included derivatives of (1R,2R)-2-ethoxycyclopropanecarboxylic acid in their preclinical pipelines, particularly for neurological and inflammatory indications. The compound's ability to cross the blood-brain barrier while maintaining structural integrity makes it particularly attractive for CNS-targeted therapies. Current research efforts are focused on optimizing the balance between potency and selectivity, as well as addressing potential toxicity concerns through systematic structure modification.
In conclusion, (1R,2R)-2-ethoxycyclopropanecarboxylic acid (CAS: 152723-29-0) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features continue to inspire innovative approaches to drug design, particularly in areas requiring chiral specificity and metabolic stability. As research progresses, we anticipate seeing more clinical candidates derived from this scaffold entering development pipelines in the coming years.
152723-29-0 ((1R,2R)-2-ethoxycyclopropanecarboxylic acid) Related Products
- 78932-45-3(ethyl 2-butoxycyclopropane-1-carboxylate)
- 88049-54-1(Cyclopropanecarboxylic acid, 3-(hexyloxy)-2,2-dimethyl-)
- 88049-53-0(Cyclopropanecarboxylic acid, 2,2-dimethyl-3-propoxy-)
- 88333-09-9(Cyclopropanecarboxylic acid, 2-ethoxy-, methyl ester, cis-)
- 88049-61-0(Cyclopropanecarboxylic acid, 3-[(2-ethylhexyl)oxy]-2,2-dimethyl-)
- 53381-05-8(2-ethoxycyclopropane-1-carboxylic acid)
- 63937-32-6(Cyclopropanecarboxylicacid, 2-butoxy-, butyl ester)
- 71279-94-2(Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(pentyloxy)-)
- 98962-60-8(Cyclopropanecarboxylic acid, 2-ethoxy-, methyl ester (6CI,9CI))
- 88333-10-2(Cyclopropanecarboxylic acid, 2-ethoxy-, methyl ester, trans-)